Cas no 2757923-16-1 (Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate)

• Product Name: Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate
• CAS No: 2757923-16-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6441391
• PubChem ID: 165979586
• Update Time: 2025-05-19

Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate
• 2757923-16-1
• EN300-37359211
• Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(15)14-6-4-5-13(14)7-9-10(8-13)16-9/h9-10H,4-8H2,1-3H3
• InChI Key： CSKLEOGZSMUNFA-UHFFFAOYSA-N
• SMILES： O1C2CC3(CCCN3C(=O)OC(C)(C)C)CC12

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Additional information on Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate

Comprehensive Overview of Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate (CAS No. 2757923-16-1)

Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate (CAS No. 2757923-16-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique bicyclo[3.1.0]hexane core fused with a pyrrolidine ring, making it a valuable scaffold for drug discovery. The presence of the tert-butyl carboxylate group further enhances its utility as a protecting group in synthetic applications, particularly in the development of novel therapeutics.

In recent years, the demand for spirocyclic compounds like Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate has surged due to their potential in addressing drug resistance and improving bioavailability. Researchers are particularly interested in its role as a building block for small molecule inhibitors targeting protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. Its rigid structure and three-dimensional complexity make it an attractive candidate for fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms.

The synthesis of Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate often involves multistep organic reactions, including cycloadditions and ring-closing metathesis, which are frequently searched topics in organic chemistry forums. Its CAS No. 2757923-16-1 is a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies. The compound’s stereochemistry and conformational rigidity are also key factors driving its adoption in asymmetric catalysis, a field gaining traction in green chemistry initiatives.

From an industrial perspective, Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate is often highlighted in patent literature for its role in optimizing drug delivery systems. Its compatibility with lipophilic carriers and nanoparticle formulations aligns with the growing interest in targeted therapy and personalized medicine. Additionally, its metabolic stability makes it a promising candidate for prodrug development, a trending topic in pharmacokinetics research.

For researchers exploring computational chemistry, Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate serves as a benchmark for molecular docking studies. Its spirocyclic framework challenges traditional QSAR models, making it a subject of interest in machine learning-based drug design. The compound’s CAS No. 2757923-16-1 is frequently cited in cheminformatics databases, underscoring its relevance in digital chemistry workflows.

In summary, Tert-butyl 6-oxaspiro[bicyclo[3.1.0]hexane-3,2'-pyrrolidine]-1'-carboxylate (CAS No. 2757923-16-1) represents a cutting-edge chemical entity with multifaceted applications in drug discovery, material science, and catalysis. Its unique molecular architecture and synthetic versatility position it as a cornerstone in modern organic synthesis and pharmaceutical innovation.